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Compound of Interest

Compound Name: 1,6-Heptadiyne

Cat. No.: B051785

Synonyms: [(4-Bromophenyl)methylene]propanedinitrile, a-Cyano-4-bromocinnamonitrile CAS
Number: 2826-24-6

An in-depth technical guide on the properties, biological activity, and safety of 2-(4-
bromobenzylidene)malononitrile.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-bromobenzylidene)malononitrile is
presented in the table below.
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Property Value Reference
Molecular Formula C10H5BrN2 [1112]
Molecular Weight 233.067 g/mol [1]
Melting Point 160-162 °C [1]
Boiling Point 354.3 °C at 760 mmHg [1]
Flash Point 168.1 °C [1]
Density 1.557 g/cm3 [1]
Vapor Pressure 3.37E-05 mmHg at 25°C [1]
LogP 2.88 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 1 [1]

Biological Activity and Signaling Pathways

Further research is needed to fully elucidate the biological activities and signaling pathways
associated with 2-(4-bromobenzylidene)malononitrile.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(4-
bromobenzylidene)malononitrile are not readily available in the provided search results.

Safety and Toxicology

2-(4-bromobenzylidene)malononitrile is classified as a hazardous substance. The following
table summarizes its GHS hazard classifications.
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Hazard Class Category
Acute Toxicity, Oral 3
Skin Irritation 2
Eye Irritation 2

GHS Pictograms:

Danger

Hazard Statements:

e H301: Toxic if swallowed.[2]

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

¢ P330: Rinse mouth.

e P332+P313: If skin irritation occurs: Get medical advice/attention.
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P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Section 2: 1,6-Heptadiyne

Synonyms: Hepta-1,6-diyne CAS Number: 2396-63-6

A summary of the core properties and safety information for 1,6-Heptadiyne.

hvsicochemical .

Property Value Reference
Molecular Formula C7Hs [3]
Molecular Weight 92.14 g/mol [3]
Physical State Liquid [4][5]
Appearance Colorless to light yellow [51[6]
Boiling Point 111.5-112°C [51[7]
Melting Point -85 °C [5]
Flash Point 9 °C (48.2 °F) - closed cup [5]
Density 0.805 g/mL at 25 °C
Refractive Index n20/D 1.441
Water Solubility Insoluble [41[6]
Applications

1,6-Heptadiyne is utilized in organic synthesis. For instance, it is a reactant in the preparation
of neomycin-benzimidazole conjugates for recognizing HIV-TAR RNA.[8] It can also be used to
prepare free-standing polymer films of poly(1,6-heptadiyne).[6]
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Safety Information

1,6-Heptadiyne is a highly flammable liquid and vapor.[5]

GHS Pictograms: GHS02

Signal Word: Danger

Hazard Statements:

o H225: Highly flammable liquid and vapor.

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o P233: Keep container tightly closed.

e P240: Ground/bond container and receiving equipment.

e P241: Use explosion-proof electrical/ventilating/lighting equipment.
e P242: Use only non-sparking tools.

o P243: Take precautionary measures against static discharge.

Storage: Store in a well-ventilated place. Keep cool.[5] Recommended storage temperature is
2-8°C.[4]

Personal Protective Equipment:
e Eyeshields
» Gloves

e Dust mask type N95 (US)

Experimental Workflow Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b051785?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC309420050&productDescription=1+6-HEPTADIYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC309420050&productDescription=1+6-HEPTADIYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB9250208_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a general experimental workflow for the synthesis and
analysis of a chemical compound like 1,6-Heptadiyne, based on common laboratory practices.

General Workflow for Chemical Synthesis and Analysis

Reagents & Solvents

'

Synthesis Reaction

'

Reaction Work-up
(e.g., Quenching, Extraction)

'

Purification
(e.g., Chromatography, Distillation)

'

Analysis
(e.g., NMR, GC-MS, IR)

Final Product

Click to download full resolution via product page

General Chemical Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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